Cas no 324060-59-5 (5H-1,2,4-Triazolo[4,3-a]azepine, 3-(4-bromophenyl)-6,7,8,9-tetrahydro-)
324060-59-5 structure
Product Name:5H-1,2,4-Triazolo[4,3-a]azepine, 3-(4-bromophenyl)-6,7,8,9-tetrahydro-
CAS No:324060-59-5
MF:C13H14BrN3
MW:292.17436170578
CID:3938828
PubChem ID:745476
Update Time:2025-04-22
5H-1,2,4-Triazolo[4,3-a]azepine, 3-(4-bromophenyl)-6,7,8,9-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-1,2,4-Triazolo[4,3-a]azepine, 3-(4-bromophenyl)-6,7,8,9-tetrahydro-
- 3-(4-bromophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
- 324060-59-5
- ChemDiv1_028335
- SMR000146177
- AG-219/08603032
- MLS000552662
- MixCom6_000527
- STL281653
- AKOS002053816
- CHEMBL1361751
- SCHEMBL2855635
- HMS2294G17
- EU-0034227
- HMS667H21
- 3-(4-Bromo-phenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
-
- Inchi: 1S/C13H14BrN3/c14-11-7-5-10(6-8-11)13-16-15-12-4-2-1-3-9-17(12)13/h5-8H,1-4,9H2
- InChI Key: ADECVMMOLHCQTO-UHFFFAOYSA-N
- SMILES: N12C(C3=CC=C(Br)C=C3)=NN=C1CCCCC2
Computed Properties
- Exact Mass: 291.03711Da
- Monoisotopic Mass: 291.03711Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 30.7Ų
5H-1,2,4-Triazolo[4,3-a]azepine, 3-(4-bromophenyl)-6,7,8,9-tetrahydro- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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